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Compound of Interest

Compound Name: Benzyl 5-hydroxypentanoate

Cat. No.: B121578

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and synthesis of Benzyl 5-hydroxypentanoate. The information is intended to support

research and development activities in the fields of medicinal chemistry, organic synthesis, and
drug discovery.

Core Chemical Properties

Benzyl 5-hydroxypentanoate is an organic compound featuring a benzyl ester and a terminal
hydroxyl group.[1] Its physical and chemical characteristics are summarized below.
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Property Value Source
Molecular Formula C12H1603 [21[3114]
Molecular Weight 208.25 g/mol [21[3]1[41[5]

Colorless to clear Pale Yellow
Appearance Oil or Liquid/Semi- [21[6]1[7]
Solid/Solid/Lump

Boiling Point (Predicted) 314.8£25.0 °C [2][8]
Density (Predicted) 1.100 + 0.06 g/cm?3 [2][8]
N Acetone (Slightly), Chloroform
Solubility _ [2][4]
(Slightly)
pKa (Predicted) 15.06 + 0.10 [2]
CAS Number 134848-96-7 [2113114]

Chemical Structure

The structure of Benzyl 5-hydroxypentanoate consists of a pentanoic acid backbone with a
hydroxyl group at the 5-position and a benzyl ester at the carboxylate group.

o |[UPAC Name: benzyl 5-hydroxypentanoate[3][6]
o InChl Key: NQTOFIXXPCKZTG-UHFFFAOYSA-N[3][5][6]
e SMILES: C1=CC=C(C=C1)COC(=0)CCCCOJ3]

Experimental Protocols
Synthesis of Benzyl 5-hydroxypentanoate

A common method for the synthesis of Benzyl 5-hydroxypentanoate involves the benzylation
of sodium 5-hydroxypentanoate.[5]

Materials:
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Sodium 5-hydroxypentanoate

Acetone

Benzyl bromide

Tetrabutylammonium bromide

Ethyl acetate

1N aqueous sodium bisulfate

Saturated aqueous sodium bicarbonate

Saturated aqueous sodium chloride

Anhydrous magnesium sulfate

Procedure:

A suspension of sodium 5-hydroxypentanoate (4.06 mmol) in acetone (3 mL) is prepared.[5]

Benzyl bromide (8.11 mmol, 2.0 equiv) and tetrabutylammonium bromide (0.203 mmol, 0.05
equiv) are added to the suspension.[5]

The reaction mixture is heated at 45°C for 24 hours.[5]

After cooling, the mixture is concentrated.[5]

The resulting residue is dissolved in ethyl acetate (200 mL).[5]

The organic layer is washed sequentially with 50 mL portions of 1N agueous sodium
bisulfate, saturated aqueous sodium bicarbonate, and saturated aqueous sodium chloride.[5]

The washed organic layer is dried over anhydrous magnesium sulfate and then concentrated
to yield a pale yellow oil.[5]

Purification is achieved by MPLC (Lobar C-column, 45% ethyl acetate/hexane) to afford the
title compound as an oil.[5]
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Characterization:

e 'H NMR (300 MHz, CDCls): & 7.38-7.26 (m, 5H), 5.12 (s, 2H), 3.64 (t, 2H, J=6.3 Hz), 2.41 (t,
2H, J=7.2 Hz), 1.80-1.71 (m, 2H), 1.64-1.54 (m, 3H).[5]

Visualized Experimental Workflow

The synthesis protocol described above can be visualized as a sequential workflow.
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Caption: Workflow for the synthesis of Benzyl 5-hydroxypentanoate.

Applications in Research and Development

Benzyl 5-hydroxypentanoate serves as a valuable intermediate in organic synthesis. Notably,
it is utilized in the preparation of P2-P1'-linked macrocyclic human renin inhibitors, highlighting
its potential in the development of novel therapeutics.[2][4][7][8] Its bifunctional nature,
possessing both a hydroxyl group and a protected carboxylic acid, allows for selective chemical
modifications at either end of the molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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